Cas no 117007-26-8 (2H-1-Benzopyran-8-propanoic acid, 5,7-dimethoxy-α,α-dimethyl-2-oxo-)

• Product name: 2H-1-Benzopyran-8-propanoic acid, 5,7-dimethoxy-α,α-dimethyl-2-oxo-
• CAS No: 117007-26-8
• MF: C₁₆H₁₈O₆
• MW: 306.310525417328
• CID: 147547

2H-1-Benzopyran-8-propanoic acid, 5,7-dimethoxy-α,α-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-8-propanoicacid, 5,7-dimethoxy-a,a-dimethyl-2-oxo-
• Murraculatin
• 2H-1-Benzopyran-8-propanoic acid, 5,7-dimethoxy-α,α-dimethyl-2-oxo-

• Inchi： 1S/C16H18O6/c1-16(2,15(18)19)8-10-12(21-4)7-11(20-3)9-5-6-13(17)22-14(9)10/h5-7H,8H2,1-4H3,(H,18,19)
• InChI Key： SAIWRXJZCXKHCP-UHFFFAOYSA-N
• SMILES： COC1C(CC(C(=O)O)(C)C)=C2C(C=CC(O2)=O)=C(OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• XLogP3: 1.336

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives